Cas no 38272-79-6 (N-(1-Formyl-piperidin-4-ylmethyl)-formamide)
N-(1-Formyl-piperidin-4-ylmethyl)-formamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(1-formylpiperidin-4-yl)methyl]formamide
- N-(1-Formyl-piperidin-4-ylmethyl)-formamide
-
- Inchi: 1S/C8H14N2O2/c11-6-9-5-8-1-3-10(7-12)4-2-8/h6-8H,1-5H2,(H,9,11)
- InChI Key: YEIFKXXQSPPYNJ-UHFFFAOYSA-N
- SMILES: O=CN1CCC(CNC=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 153
- XLogP3: -0.2
- Topological Polar Surface Area: 49.4
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Boiling Point: 419.4±18.0 °C at 760 mmHg
N-(1-Formyl-piperidin-4-ylmethyl)-formamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-(1-Formyl-piperidin-4-ylmethyl)-formamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 032672-1g |
N-[(1-Formylpiperidin-4-yl)methyl]formamide |
38272-79-6 | 1g |
£174.00 | 2022-03-01 | ||
| 1PlusChem | 1P01XID5-1g |
N-[(1-Formylpiperidin-4-yl)methyl]formamide |
38272-79-6 | 90% | 1g |
$320.00 | 2024-05-03 | |
| 1PlusChem | 1P01XID5-100mg |
N-[(1-Formylpiperidin-4-yl)methyl]formamide |
38272-79-6 | 90% | 100mg |
$95.00 | 2024-05-03 | |
| 1PlusChem | 1P01XID5-250mg |
N-[(1-Formylpiperidin-4-yl)methyl]formamide |
38272-79-6 | 90% | 250mg |
$164.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1809927-1g |
N-[(1-Formylpiperidin-4-Yl)methyl]formamide |
38272-79-6 | 98% | 1g |
¥6699.00 | 2024-05-16 |
N-(1-Formyl-piperidin-4-ylmethyl)-formamide Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-(1-Formyl-piperidin-4-ylmethyl)-formamide
N-(1-Formyl-piperidin-4-ylmethyl)-formamide (CAS No. 38272-79-6): A Comprehensive Overview
N-(1-Formyl-piperidin-4-ylmethyl)-formamide (CAS No. 38272-79-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique piperidine backbone and formyl functional groups, serves as a valuable intermediate in the synthesis of various bioactive compounds. Its structural features make it particularly interesting for researchers exploring drug discovery and medicinal chemistry applications.
The compound's molecular formula is C8H14N2O2, with a molecular weight of 170.21 g/mol. Its chemical structure consists of a piperidine ring substituted with both formyl and formamide groups, contributing to its distinct reactivity profile. Recent studies have highlighted its potential as a building block for heterocyclic compounds, which are crucial in developing new therapeutic agents. The growing interest in N-(1-Formyl-piperidin-4-ylmethyl)-formamide aligns with the pharmaceutical industry's focus on small molecule drugs and targeted therapies.
In terms of physical properties, N-(1-Formyl-piperidin-4-ylmethyl)-formamide typically appears as a white to off-white crystalline powder. It exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while being less soluble in water. These solubility characteristics make it particularly suitable for various organic synthesis applications. The compound's stability under standard laboratory conditions has made it a reliable reagent for researchers working on peptide mimetics and enzyme inhibitors.
The synthetic applications of CAS 38272-79-6 are particularly noteworthy in the context of current drug development trends. Its piperidine moiety is a common structural element in many FDA-approved drugs, making derivatives of this compound valuable for structure-activity relationship studies. Recent publications have demonstrated its utility in creating novel central nervous system (CNS) agents, reflecting the pharmaceutical industry's growing focus on neurological disorders. This aligns with increasing searches for "new CNS drug candidates" and "piperidine derivatives in medicine" across scientific databases.
From a market perspective, the demand for N-(1-Formyl-piperidin-4-ylmethyl)-formamide has shown steady growth, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug discovery. The compound's versatility as a synthetic intermediate has positioned it as a valuable material for researchers exploring fragment-based drug design approaches. Industry reports suggest that the market for such specialized intermediates will continue to expand, driven by the increasing investment in personalized medicine and orphan drug development.
Quality control and analytical characterization of 38272-79-6 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The analytical data also provides crucial information for researchers investigating the compound's metabolic stability and pharmacokinetic properties, which are critical factors in modern drug discovery workflows.
Recent scientific literature has highlighted innovative applications of N-(1-Formyl-piperidin-4-ylmethyl)-formamide in developing protease inhibitors and kinase modulators. These findings are particularly relevant given the current research focus on targeted cancer therapies and anti-inflammatory drugs. The compound's ability to serve as a scaffold for various pharmacophores makes it an attractive starting point for medicinal chemists addressing challenges in drug selectivity and potency optimization.
Environmental and safety considerations for handling CAS No. 38272-79-6 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. The compound's environmental fate and biodegradability characteristics have been studied as part of comprehensive green chemistry initiatives in the pharmaceutical industry.
Looking ahead, the scientific community anticipates continued interest in N-(1-Formyl-piperidin-4-ylmethyl)-formamide and its derivatives. Emerging research areas such as artificial intelligence in drug discovery and computational chemistry are likely to generate new insights into the compound's potential applications. The integration of machine learning algorithms for predicting biological activity may further enhance the value of this versatile intermediate in accelerating hit-to-lead optimization processes.
For researchers and procurement specialists seeking high-purity N-(1-Formyl-piperidin-4-ylmethyl)-formamide, it's essential to verify suppliers' certificates of analysis (CoA) and quality assurance protocols. The compound is typically available in various packaging options ranging from gram quantities for laboratory-scale research to kilogram amounts for process development. Current market trends indicate growing preference for suppliers offering comprehensive technical support and custom synthesis capabilities for specialized derivatives.
In conclusion, N-(1-Formyl-piperidin-4-ylmethyl)-formamide (CAS No. 38272-79-6) represents an important building block in modern pharmaceutical research. Its unique structural features and synthetic versatility continue to make it valuable for developing novel therapeutic agents. As the pharmaceutical industry evolves to address unmet medical needs, compounds like this will remain crucial tools for medicinal chemists and drug discovery scientists worldwide.
38272-79-6 (N-(1-Formyl-piperidin-4-ylmethyl)-formamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)